Cas no 1261830-38-9 (methyl 3-(difluoromethoxy)-2-fluorobenzoate)
methyl 3-(difluoromethoxy)-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(difluoromethoxy)-2-fluorobenzoate
- Benzoic acid, 3-(difluoromethoxy)-2-fluoro-, methyl ester
-
- MDL: MFCD18399134
- Inchi: 1S/C9H7F3O3/c1-14-8(13)5-3-2-4-6(7(5)10)15-9(11)12/h2-4,9H,1H3
- InChI Key: NJFVPSLNBSLJSS-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC(OC(F)F)=C1F
methyl 3-(difluoromethoxy)-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001217-250mg |
Methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 97% | 250mg |
489.60 USD | 2021-07-04 | |
| Alichem | A013001217-500mg |
Methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 97% | 500mg |
782.40 USD | 2021-07-04 | |
| Alichem | A013001217-1g |
Methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 97% | 1g |
1,534.70 USD | 2021-07-04 | |
| TRC | M336063-2.5mg |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 2.5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M336063-5mg |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 5mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M336063-25mg |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 25mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-331415-0.05g |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 95% | 0.05g |
$216.0 | 2023-09-04 | |
| Enamine | EN300-331415-0.1g |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 95% | 0.1g |
$322.0 | 2023-09-04 | |
| Enamine | EN300-331415-0.25g |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 95% | 0.25g |
$459.0 | 2023-09-04 | |
| Enamine | EN300-331415-0.5g |
methyl 3-(difluoromethoxy)-2-fluorobenzoate |
1261830-38-9 | 95% | 0.5g |
$723.0 | 2023-09-04 |
methyl 3-(difluoromethoxy)-2-fluorobenzoate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on methyl 3-(difluoromethoxy)-2-fluorobenzoate
Introduction to Methyl 3-(Difluoromethoxy)-2-Fluorobenzoate (CAS No. 1261830-38-9)
Methyl 3-(difluoromethoxy)-2-fluorobenzoate, identified by its CAS number 1261830-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluorinated benzoates, which are known for their diverse biological activities and potential applications in drug development.
The molecular structure of methyl 3-(difluoromethoxy)-2-fluorobenzoate consists of a benzoate core substituted with two fluorine atoms and a difluoromethoxy group. This unique arrangement of functional groups contributes to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate biological pathways effectively. Research has demonstrated that fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules, often leading to improved therapeutic outcomes. Methyl 3-(difluoromethoxy)-2-fluorobenzoate is no exception, as it has shown promise in various preclinical studies.
One of the most compelling aspects of methyl 3-(difluoromethoxy)-2-fluorobenzoate is its potential application in the synthesis of novel therapeutic agents. Studies have indicated that this compound can serve as a key intermediate in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The difluoromethoxy group, in particular, has been associated with enhanced binding affinity to biological targets, which could lead to more potent and selective drug candidates.
The pharmaceutical industry has been actively exploring the use of fluorinated benzoates in drug discovery. For instance, researchers have investigated derivatives of benzoic acid as potential antiviral and anti-inflammatory agents. The introduction of fluorine atoms into these molecules has been shown to improve their bioavailability and reduce toxicity. This trend underscores the importance of methyl 3-(difluoromethoxy)-2-fluorobenzoate as a building block for future medications.
Recent advancements in synthetic methodologies have also contributed to the increased utilization of methyl 3-(difluoromethoxy)-2-fluorobenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated structures. These methods have opened new avenues for the development of innovative drug molecules, leveraging the unique properties of compounds like methyl 3-(difluoromethoxy)-2-fluorobenzoate.
The role of computational chemistry in designing and optimizing fluorinated benzoates cannot be overstated. Molecular modeling studies have helped researchers predict the behavior of these compounds in biological systems, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can fine-tune the structure-activity relationships (SAR) of molecules like methyl 3-(difluoromethoxy)-2-fluorobenzoate, leading to more effective therapeutic interventions.
In conclusion, methyl 3-(difluoromethoxy)-2-fluorobenzoate (CAS No. 1261830-38-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of new drugs. As research continues to uncover the potential of fluorinated compounds, compounds like this will play an increasingly important role in addressing some of the most challenging medical conditions.
1261830-38-9 (methyl 3-(difluoromethoxy)-2-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)